Cas no 418789-66-9 (2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine)

• Product Name: 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine
• CAS No: 418789-66-9
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• CID: 1085637
• PubChem ID: 2063989
• Update Time: 2025-06-07

2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine
• 2-(3,4-dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine(SALTDATA: HBr)
• 2-(3,4-dimethoxyphenyl)-N-[(4-methylphenyl)methyl]ethanamine
• AC1M15IC
• AG-F-48872
• CTK4I5373
• MolPort-000-935-262
• STK127958
• SureCN9668420
• 418789-66-9
• DTXSID90366389
• AT-057/42246466
• CHEMBRDG-BB 5570685
• SCHEMBL9668420
• N-(3,4-DIMETHOXYPHENETHYL)-N-(4-METHYLBENZYL)AMINE
• AKOS000231933
• [2-(3,4-dimethoxyphenyl)ethyl][(4-methylphenyl)methyl]amine

• MDL： MFCD02208703
• Inchi： 1S/C18H23NO2/c1-14-4-6-16(7-5-14)13-19-11-10-15-8-9-17(20-2)18(12-15)21-3/h4-9,12,19H,10-11,13H2,1-3H3
• InChI Key： ORRLQZXGGQWUGA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNCC1C=CC(C)=CC=1)OC

Computed Properties

• Exact Mass: 285.17300
• Monoisotopic Mass: 285.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 3.73540

2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine

Introduction to 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine (CAS No. 418789-66-9)

2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine, with the CAS number 418789-66-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethoxyphenyl group and a 4-methylbenzyl substituent, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine is composed of a central ethanamine backbone with a 3,4-dimethoxyphenyl group attached to the second carbon atom and an N-substituted 4-methylbenzyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic applications.

In the realm of medicinal chemistry, 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine has been studied for its potential as a lead compound in the development of new drugs. Recent research has focused on its pharmacological properties, particularly its interactions with various biological targets. Studies have shown that this compound exhibits significant activity against certain enzymes and receptors, making it a promising candidate for further investigation.

One of the key areas of interest is the compound's interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and other physiological processes. Research has indicated that 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine can modulate serotonin receptor activity, which could have implications for the treatment of mood disorders such as depression and anxiety. This property makes it an attractive target for drug development in the field of psychiatric medicine.

Beyond its potential as a serotonin receptor modulator, 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine has also been explored for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential use as an anti-inflammatory agent.

The structural features of 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine also make it an interesting candidate for drug delivery systems. The presence of multiple functional groups allows for the modification of the molecule to enhance its solubility, stability, and bioavailability. This flexibility is particularly important in the development of targeted therapies where precise control over drug delivery is essential.

In addition to its therapeutic potential, 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine has been studied for its role in chemical synthesis and as a building block for more complex molecules. Its unique structure provides a foundation for the synthesis of derivatives with enhanced biological activity or improved pharmacological properties. This versatility makes it a valuable tool in the arsenal of synthetic chemists and medicinal chemists alike.

The safety profile of 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine is another important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its safety profile and to identify any potential long-term effects.

In conclusion, 2-(3,4-Dimethoxyphenyl)-N-(4-methylbenzyl)ethanamine (CAS No. 418789-66-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.